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Compound of Interest

Compound Name: 3-Aminotetrahydrofuran

Cat. No.: B1273345

Abstract: 3-Aminotetrahydrofuran (3-ATHF) is an emerging heterocyclic building block with
significant potential in materials science. Its unique non-planar structure, combined with a
reactive primary amine and a polar ether linkage, offers a compelling platform for the design of
advanced polymers with tailored properties. This guide provides a technical overview of 3-
ATHF, detailing its fundamental properties, synthesis, and key applications as a monomer in
high-performance polyamides and as a curing agent for epoxy resins. We explore the causal
relationship between its molecular architecture and the resulting material characteristics, such
as enhanced solubility and modified thermal properties. This document is intended for
researchers and scientists in polymer chemistry and materials development, providing both
foundational knowledge and practical experimental insights.

Introduction to 3-Aminotetrahydrofuran: A Versatile
Heterocyclic Building Block

3-Aminotetrahydrofuran is a saturated five-membered heterocyclic amine. The presence of a
primary amine group makes it a versatile nucleophile for a variety of chemical transformations,
while the tetrahydrofuran (THF) ring imparts unique structural and physical characteristics to
the molecules and polymers derived from it.

Core Chemical Structure and Physicochemical
Properties
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The defining feature of 3-ATHF is its puckered, non-aromatic THF ring, which contrasts with the
planar structures of many common aromatic monomers. This non-planar geometry is crucial as
it disrupts the efficient packing of polymer chains, which can significantly influence material
properties like crystallinity and solubility. Furthermore, the molecule possesses a chiral center
at the C3 position, allowing for the existence of (R) and (S) enantiomers.[1][2] This chirality
opens avenues for the development of materials with specific optical activities or for
applications in chiral separations.

Table 1: Physicochemical Properties of 3-Aminotetrahydrofuran

Property Value Source(s)
Molecular Formula C4HaNO [1][2]
Molecular Weight 87.12 g/mol [1][2]
Density ~1.012 g/mL at 25 °C

Boiling Point ~125.6 °C (Predicted) [3]
Refractive Index n20/D ~1.458

Flash Point 48.9 °C (120.0 °F)
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| CAS Number | 88675-24-5 (racemic) |[4] |

Overview of Synthetic Methodologies

The synthesis of enantiomerically pure 3-ATHF is of particular interest, largely driven by its use
as an intermediate in pharmaceuticals.[5] These synthetic routes are directly applicable to
producing high-purity monomers for materials science.

Two notable pathways include:

e From L-Aspartic Acid: A multi-step synthesis starting from the readily available and bio-based
amino acid L-aspartic acid can produce (S)-3-aminotetrahydrofuran hydrochloride through
acylation, esterification, reduction, cyclization, hydrolysis, and salt formation.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/R_-3-Aminotetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Aminotetrahydrofuran
https://www.benchchem.com/product/b1273345?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3-Aminotetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Aminotetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3-Aminotetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/S_-3-Aminotetrahydrofuran
https://www.lookchem.com/ProductWholeProperty_LCPL558861.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/737038
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/product/b1273345?utm_src=pdf-body
https://patents.google.com/patent/CN102391214A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e From (S)-3-Hydroxytetrahydrofuran: This route involves converting the hydroxyl group to a
better leaving group (e.g., via tosylation), followed by nucleophilic substitution with an azide,
and subsequent reduction to the amine, yielding (R)-3-aminotetrahydrofuran.[5]

The availability of these stereospecific routes is critical for creating advanced materials where
chirality is a key design element.

Route 1: From L-Aspartic Acid

L-Aspartic Acid @ Reduction (of azide) @ Hydrolysis/Salt Formation S-3-ATHF

Route 2: From (S)-3-Hydroxytetrahydrofuran

2 R-3-ATHF
S-3-OH-THF @

Click to download full resolution via product page

Caption: Key synthetic pathways to enantiopure 3-aminotetrahydrofuran.

Application in High-Performance Polyamides

Polyamides are a major class of engineering thermoplastics known for their excellent
mechanical strength and thermal resistance.[7] However, aromatic polyamides often suffer from
poor solubility, which complicates their processing.[8][9] Incorporating 3-ATHF as a co-
monomer presents an effective strategy to mitigate this issue.

Rationale for Use: Enhancing Solubility and
Processability
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The primary reason for using 3-ATHF in polyamide backbones is to introduce structural
irregularity. The non-planar, saturated THF ring disrupts the planarity and symmetry found in
purely aromatic polyamides. This disruption hinders the close packing of polymer chains and
reduces the degree of crystallinity, leading to a more amorphous polymer structure.[8] The
consequence is a significant improvement in the solubility of the resulting polyamides in
common polar aprotic solvents like DMSO, DMF, and NMP, which is highly desirable for
processing into films and fibers.[8][9]

Polymerization via Polycondensation

Polyamides are typically synthesized via polycondensation. When 3-ATHF is used, its primary
amine group reacts with the carboxylic acid or acyl chloride groups of a diacid monomer to form
the characteristic amide linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-3-Aminotetrahydrofuran | C4H9NO | CID 10996958 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. (S)-3-Aminotetrahydrofuran | C4H9NO | CID 14243168 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. lookchem.com [lookchem.com]
e 4. 3-Aminotetrahydrofuran 95 88675-24-5 [sigmaaldrich.com]

e 5. CN105218490B - Preparation method of (R)-tetrahydrofuran-3-amine - Google Patents
[patents.google.com]

e 6. CN102391214A - Synthetic method of (S)-3-amino tetrahydrofuran hydrochloride - Google
Patents [patents.google.com]

e 7. greenchemicals.eu [greenchemicals.eu]
e 8. asianpubs.org [asianpubs.org]
e 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Technical Guide to the Applications of 3-
Aminotetrahydrofuran in Advanced Materials Science]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1273345#potential-applications-of-3-
aminotetrahydrofuran-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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